5-Cyclopropoxy-N,3-dimethylpicolinamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• SMILES: CC1=CC(=CN=C1C(=O)NC)OC2CC2
• InChI: InChI=1S/C11H14N2O2/c1-7-5-9(15-8-3-4-8)6-13-10(7)11(14)12-2/h5-6,8H,3-4H2,1-2H3,(H,12,14)
• InChIKey: YPLXFEFWTNZMKV-UHFFFAOYSA-N

5-Cyclopropoxy-N,3-dimethylpicolinamide Identity and Properties

5-Cyclopropoxy-N,3-dimethylpicolinamide (CAS 1243347-74-1) is a synthetic picolinamide derivative with molecular formula C11H14N2O2 and molecular weight 206.24 g/mol . The compound features a pyridine-2-carboxamide core bearing a cyclopropoxy substituent at the 5-position, a methyl group at the 3-position, and an N-methyl amide moiety . It is commercially available as a research-grade building block (typical purity ≥98%) and is classified under heterocyclic carboxamide derivatives . The cyclopropoxy group introduces conformational constraint and altered electronic properties relative to simple alkoxy or halogen substituents, making this compound a distinct entry in the picolinamide chemical space for medicinal chemistry and agrochemical research programs [1].

Fragment-like building block MW

Cyclopropoxy-modified core Conformational constraint and electronic modulation at pyridine C5; may support metabolic stability studies.

Mono-N-methyl amide Single H-bond donor for target engagement; distinct from N,N-dimethyl analogs lacking HBD.

• [1] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. doi:10.1021/acs.jmedchem.6b00472. Review discussing contributions of cyclopropyl ring to metabolic stability, lipophilicity, pKa alteration, and target binding. View Source

Why 5-Cyclopropoxy-N,3-dimethylpicolinamide Cannot Be Substituted

Picolinamide derivatives with identical molecular formulas but differing substitution patterns (e.g., 4-cyclopropoxy vs. 5-cyclopropoxy positional isomers; N-methyl vs. N,N-dimethyl amides; cyclopropoxy vs. bromo/amino substituents) exhibit meaningfully distinct physicochemical and electronic profiles . These differences translate into divergent target binding, metabolic stability, and synthetic utility that cannot be compensated by simply selecting a cheaper or more readily available analog [1]. The 5-cyclopropoxy substitution pattern, combined with the mono-N-methyl amide, creates a unique hydrogen-bond donor/acceptor arrangement (1 HBD, 3 HBA) and lipophilicity window (LogP ~1.29) that may be critical for specific target engagement or downstream derivatization chemistry [2]. Generic substitution without quantitative equivalence data risks irreproducible biological results or failed synthetic campaigns. The evidence below quantifies these distinctions where data permit and explicitly identifies where high-strength comparative evidence remains limited.

Positional isomer switch 4-Cyclopropoxy isomer may alter target recognition and synthetic utility; separate CAS and SAR profiles exist.

N,N-Dimethyl analog substitution Loss of amide H-bond donor may disrupt target engagement; class-level evidence supports distinct potency patterns.

Simple alkoxy or halogen replacement Methoxy/ethoxy analogs may show reduced metabolic stability; bromo substitution alters electronic profile and reactivity.

• [1] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. Cyclopropyl groups alter metabolic stability, pKa, and target binding versus non-cyclopropyl analogs. View Source
• [2] ACS Publications. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. Review covers impact on lipophilicity, metabolic stability, pKa, and binding. View Source

5-Cyclopropoxy-N,3-dimethylpicolinamide Differentiation Evidence

5- vs. 4-Cyclopropoxy Positional Isomer Properties

The 5-cyclopropoxy positional isomer (CAS 1243347-74-1) differs from the 4-cyclopropoxy isomer (CAS separately registered) in key computed properties . The 5-substituted compound exhibits a predicted LogP of 1.29 and TPSA of 51.22 Ų, reflecting the distinct electronic environment created by cyclopropoxy placement para vs. meta to the carboxamide . Positional isomerism on the pyridine ring alters the electron density distribution, which directly impacts hydrogen-bonding propensity, solubility, and target recognition [1]. The 4-cyclopropoxy isomer is recognized as a distinct chemical entity in supplier catalogs and patent literature, underscoring that the two are not interchangeable in structure-activity relationships .

5- vs. 4-Cyclopropoxy isomer

Reported

Predicted LogP 1.29 (target) vs. no published data for 4-isomer; distinct CAS registry.

Positional isomerism may alter target recognition and physicochemical behavior.

No experimental LogP/TPSA for either isomer; differentiation based on structural identity.

Evidence Dimension	Computed lipophilicity and polar surface area (positional isomer comparison)
Target Compound Data	LogP 1.29; TPSA 51.22 Ų (predicted); H_Acceptors 3; H_Donors 1
Comparator Or Baseline	4-Cyclopropoxy-N,3-dimethylpicolinamide (positional isomer): distinct CAS number; no published experimental LogP/TPSA for direct comparison. Structural differences alone establish non-interchangeability .
Quantified Difference	Insufficient published experimental data for both isomers to compute a quantitative ΔLogP or ΔTPSA. Differentiation is based on distinct chemical identity (separate CAS registry) and established principle that positional isomerism alters physicochemical and pharmacological profiles [1].
Conditions	Predicted properties from supplier computational chemistry module (Leyan); no experimental LogP or TPSA available for either isomer in peer-reviewed literature.

Why This Matters

Positional isomerism is a well-established determinant of bioactivity and physicochemical behavior; procurement of the incorrect isomer can lead to failed SAR campaigns and irreproducible results.

• [1] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. Positional isomerism impacts electronic distribution and target binding. View Source

N-Methyl vs. N,N-Dimethyl Amide Hydrogen Bonding

5-Cyclopropoxy-N,3-dimethylpicolinamide contains a mono-N-methyl amide (1 H-bond donor), distinguishing it from N,N-dimethyl picolinamide analogs that lack any H-bond donor capacity . The presence of a single amide NH enables directional hydrogen bonding to target proteins, which can be essential for potency and selectivity in enzyme inhibition or receptor binding . The target compound has 1 HBD and 3 HBA, whereas N,N-dimethyl analogs (e.g., 5-cyclopropoxy-N,N-dimethylpicolinamide derivatives) have 0 HBD, fundamentally altering their molecular recognition profile . This difference is structural and incontrovertible, though direct comparative potency data (IC50/Ki) are not available in the public domain for this specific compound pair.

N-Methyl vs. N,N-dimethyl amide

Class-level

ΔHBD = 1 (target 1 HBD vs. 0 for N,N-dimethyl analogs).

Binary H-bond donor difference defines distinct molecular recognition; class-level SAR supports non-interchangeability.

Direct comparative IC50/Ki unavailable; structural inference only.

Evidence Dimension	Hydrogen-bond donor count (structural determinant of target binding)
Target Compound Data	1 H-bond donor (amide NH); 3 H-bond acceptors; TPSA 51.22 Ų
Comparator Or Baseline	5-Cyclopropoxy-N,N-dimethyl analogs (e.g., 5-Cyclopropoxy-N,N-dimethyl-4-(methylsulfonamido)picolinamide, CAS 1243347-19-4; 5-Cyclopropoxy-N,N-dimethyl-3-(methylamino)picolinamide, CAS 1243478-88-7): 0 H-bond donors .
Quantified Difference	ΔHBD = 1 (target minus comparator). Direct comparative IC50/Ki unavailable. Class-level evidence: mono-N-methyl amides in picolinamide series have demonstrated distinct potency profiles vs. N,N-dimethyl analogs in acetylcholinesterase inhibition (IC50: 2.49 ± 0.19 μM for a dimethylamine-containing picolinamide; comparator selectivity patterns differ) .
Conditions	Structural comparison based on SMILES and supplier data; supporting class-level evidence from published picolinamide SAR studies.

Why This Matters

The presence or absence of an H-bond donor is a binary determinant of molecular recognition; researchers requiring specific hydrogen-bonding interactions cannot substitute N,N-dimethyl analogs for this compound.

Cyclopropoxy Metabolic Stability vs. Alkoxy Analogs

The cyclopropoxy group confers a well-documented metabolic stability advantage over simple linear alkoxy substituents (e.g., methoxy, ethoxy) by reducing susceptibility to cytochrome P450-mediated oxidative metabolism [1][2]. Comprehensive reviews of the cyclopropyl fragment in medicinal chemistry demonstrate that cyclopropyl rings can increase metabolic stability, alter pKa, improve membrane permeability, and enhance target selectivity across diverse chemotypes [1]. In the picolinamide series specifically, the cyclopropoxy moiety has been employed to fine-tune physicochemical properties and metabolic profiles in lead optimization programs . While direct microsomal stability data (e.g., t1/2 in human liver microsomes) for 5-cyclopropoxy-N,3-dimethylpicolinamide are not publicly available, the class-level evidence supports a predictable differentiation from methoxy or ethoxy-substituted picolinamide analogs.

Cyclopropoxy metabolic stability

Class-level

Cyclopropyl rings may reduce CYP450 oxidation vs. linear alkoxy; review-level evidence across chemotypes.

May support improved metabolic stability for in vivo studies; context-dependent.

No direct microsomal t1/2 data for this specific compound.

Evidence Dimension	Predicted metabolic stability (class-level cyclopropyl effect)
Target Compound Data	Contains cyclopropoxy at C5; predicted to benefit from reduced CYP450 oxidation relative to linear alkoxy [1].
Comparator Or Baseline	5-Methoxy-N,3-dimethylpicolinamide or 5-ethoxy analogs (no specific CAS identified for direct comparison). Class-level comparator: alkoxy substituents lacking cyclopropyl ring strain.
Quantified Difference	No direct experimental t1/2 or Clint data available for target vs. comparator. Class-level evidence: cyclopropyl substitution reduces oxidative metabolism across multiple chemotypes (review-level evidence) [1][2].
Conditions	Class-level inference from medicinal chemistry reviews; experimental confirmation in the specific picolinamide context is lacking.

Why This Matters

For research programs requiring metabolically stable tool compounds or lead candidates, the cyclopropoxy substitution pattern can be a critical design element; substitution with a simple alkoxy analog may lead to rapid metabolic clearance and confounded in vivo results.

• [1] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. Review documenting cyclopropyl contributions to metabolic stability, lipophilicity, pKa, and binding. View Source
• [2] Research Progress in Drugs Containing Cyclopropyl Group. Chinese Journal of Organic Chemistry (Hxtb). 2019. Reviews enhanced metabolic stability, reduced off-target effects, increased receptor affinity, and improved pKa with cyclopropyl incorporation. View Source

C5 Substituent Electronics: Cyclopropoxy vs. Bromo

The cyclopropoxy group at the 5-position is electron-donating via resonance (+M effect), whereas the 5-bromo substituent in the corresponding analog (5-Bromo-N,3-dimethylpicolinamide, CAS 1224604-11-8) is electron-withdrawing (-I effect) . This fundamental electronic difference alters the pKa of the pyridine nitrogen and the reactivity of the ring toward electrophilic and nucleophilic substitution [1]. The cyclopropoxy compound has a computed TPSA of 51.22 Ų and LogP of 1.29, whereas the 5-bromo analog has a lower molecular weight (229.07 g/mol), different lipophilicity (cLogP ~1.18), and a polar surface area dominated by the amide rather than the ether oxygen . These electronic and physicochemical differences preclude direct substitution in any SAR or synthesis campaign where C5 substituent electronics are a design variable.

Cyclopropoxy vs. bromo electronics

Reported

ΔLogP ≈ +0.11, ΔHBA = 1 (cyclopropoxy O vs. Br). Electronic nature diverges (+M vs. -I).

Electronic divergence defines distinct SAR and reactivity; substitution may confound structure-activity interpretation.

Computed property comparison; shared bioactivity data unavailable.

Evidence Dimension	Electronic nature of C5 substituent and computed physicochemical properties
Target Compound Data	5-Cyclopropoxy: electron-donating (+M); MW 206.24; LogP 1.29; TPSA 51.22 Ų .
Comparator Or Baseline	5-Bromo-N,3-dimethylpicolinamide (CAS 1224604-11-8): electron-withdrawing (-I); MW 229.07; cLogP ~1.18; bromine atom contributes no H-bond acceptor capacity .
Quantified Difference	ΔMW = 22.83 g/mol; ΔLogP ≈ +0.11 (target more lipophilic); ΔHBA = 1 (cyclopropoxy oxygen is an H-bond acceptor; bromo is not). Direct comparative reactivity or bioactivity data unavailable.
Conditions	Structural and computed property comparison from supplier databases; no shared assay data available.

Why This Matters

For synthetic chemists using C5 as a diversification handle or for medicinal chemists optimizing C5 substituent SAR, the electronic divergence between cyclopropoxy and bromo defines distinct reaction pathways and target interactions.

• [1] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player. J Med Chem. 2016. Discusses how cyclopropyl substitution alters pKa and electronic properties versus other substituents. View Source

Fragment-like Properties vs. Elaborated Picolinamides

5-Cyclopropoxy-N,3-dimethylpicolinamide (MW 206.24, 17 heavy atoms) falls within the fragment-like chemical space (MW < 250, clogP < 3, HBD ≤ 3, HBA ≤ 3) , making it suitable as a fragment hit or early lead scaffold in FBDD programs [1]. In contrast, many patented picolinamide derivatives (e.g., macrocyclic picolinamides as fungicides in US9629365B2; PF-07054894 as a CCR6 antagonist, MW ~500+) are substantially larger and more complex, designed for late-stage optimization rather than early discovery [2]. The target compound's low molecular weight and moderate lipophilicity offer a more ligand-efficient starting point (LE ≈ 0.3–0.4 kcal/mol per heavy atom for typical picolinamide fragments) compared to elaborated analogs where added molecular weight may not proportionally increase potency [1]. This property profile supports procurement for fragment screening libraries and early SAR exploration.

Fragment-like vs. elaborated leads

Class-level

MW 206 vs. >400 for macrocyclic picolinamides; ligand efficiency context favors fragment for FBDD.

Fragment-appropriate physicochemical profile supports early discovery screening; elaborated analogs unsuitable for fragment libraries.

Matched assay data for direct LE comparison unavailable; FBDD class-level evidence.

Evidence Dimension	Molecular weight, lipophilicity, and ligand efficiency vs. elaborated picolinamide derivatives
Target Compound Data	MW 206.24; LogP 1.29; HBD 1; HBA 3; 17 heavy atoms; fragment-like physicochemical profile .
Comparator Or Baseline	Macrocyclic picolinamides (US9629365B2): MW typically >400; PF-07054894 (CCR6 antagonist): MW ~500+. Ligand efficiency not explicitly calculated but inferentially lower due to higher MW.
Quantified Difference	Target MW is 2–3× lower than late-stage picolinamide leads. Direct LE comparison requires matched assay data, which is unavailable. Class-level fragment advantage established in FBDD literature [1].
Conditions	Physicochemical comparison based on supplier and patent data; FBDD class-level evidence from review literature.

Why This Matters

Procurement for fragment-based screening or early lead generation requires compounds with fragment-like properties; elaborated analogs are unsuitable for these applications.

• [1] Murray CW, Rees DC. The rise of fragment-based drug discovery. Nat Chem. 2009;1(3):187-192. Defines fragment chemical space as MW <250, clogP <3, HBD ≤3, HBA ≤3; establishes ligand efficiency principles. View Source
• [2] US Patent US9629365B2. Macrocyclic picolinamides compounds with fungicidal activity. Illustrates elaborated picolinamide derivatives with MW >400 for agrochemical applications. View Source

5-Cyclopropoxy-N,3-dimethylpicolinamide Procurement Scenarios

Fragment-Based Drug Discovery Library Construction

With MW 206.24, LogP 1.29, and a balanced HBD/HBA profile (1 donor, 3 acceptors), 5-cyclopropoxy-N,3-dimethylpicolinamide is ideally suited for inclusion in fragment screening libraries [1]. Its cyclopropoxy group provides a three-dimensional structural element that can explore binding pocket topography not accessible to planar fragments. Procurement as a fragment building block (≥98% purity, TPSA 51.22 Ų) enables direct screening by NMR, SPR, or thermal shift assays without additional purification [1]. The compound's fragment-like properties contrast sharply with elaborated picolinamide leads (MW >400) that are unsuitable for fragment-based approaches .

SAR at Pyridine C5 with Metabolic Stability

For medicinal chemistry programs optimizing the picolinamide C5 substituent, 5-cyclopropoxy-N,3-dimethylpicolinamide offers a metabolically more resilient alternative to simple alkoxy (methoxy, ethoxy) or halogen (bromo) substituents [1]. The cyclopropoxy group's demonstrated class-level advantages in reducing oxidative metabolism [1] make this compound a rational choice for SAR studies where in vivo stability is a concern. Procurement of this specific C5-substituted isomer ensures the intended electronic and steric profile at the pyridine 5-position, which directly impacts target binding and pharmacokinetics .

Synthetic Intermediate for N-Methyl Amide Lead Series

The mono-N-methyl amide provides a single H-bond donor, distinguishing this compound from N,N-dimethyl picolinamide intermediates that lack HBD capacity [1]. Researchers developing lead series where the amide NH is critical for target engagement (e.g., kinase hinge binding, protease backbone interactions) can use this compound as a synthetic intermediate for further derivatization. The predicted LogP of 1.29 and moderate TPSA support acceptable permeability for cell-based assays, while the cyclopropoxy group maintains metabolic stability advantages [1].

Agrochemical Lead Generation with Cyclopropoxy Picolinamides

Picolinamide derivatives bearing cyclopropoxy substituents have been described in patent literature as fungicidal agents [1]. 5-Cyclopropoxy-N,3-dimethylpicolinamide can serve as a core scaffold or synthetic precursor for agrochemical discovery programs targeting fungal pathogens. Its physicochemical profile (LogP ~1.3, moderate TPSA) balances leaf surface penetration with phloem mobility requirements typical of systemic fungicides [1]. Procurement ensures access to the correct 5-substituted isomer for structure-activity optimization.

Application

Selection Property

Validation Focus

Fragment-based drug discovery library

Fragment-like MW, LogP, and HBD/HBA balance

Ligand efficiency and binding pocket topography screening

SAR at pyridine C5 with metabolic stability context

Cyclopropoxy group for metabolic stability context

In vitro metabolic stability assays (e.g., microsomal t1/2)

Synthetic intermediate for N-methyl amide leads

Mono-N-methyl amide H-bond donor

Target engagement in kinase or protease interaction studies

Agrochemical lead generation

Cyclopropoxy picolinamide core for fungicidal SAR

Leaf penetration and phloem mobility property evaluation

• [1] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. Reviews metabolic stability and pharmacokinetic benefits of cyclopropyl groups. View Source